2-[(But-3-yn-2-yl)amino]-5-chlorobenzoic acid

• Molecular Formula: C11H10ClNO2
• Molecular Weight: 223.65 g/mol
• IUPAC Name: 2-(but-3-yn-2-ylamino)-5-chlorobenzoic acid
• InChI: InChI=1S/C11H10ClNO2/c1-3-7(2)13-10-5-4-8(12)6-9(10)11(14)15/h1,4-7,13H,2H3,(H,14,15)
• InChI Key: PQYBWJFJRGAWSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C#C)NC1=C(C=C(C=C1)Cl)C(=O)O

Description

2-[(But-3-yn-2-yl)amino]-5-chlorobenzoic acid is a benzoic acid derivative featuring a chlorine atom at position 5 and an amino group at position 2 substituted with a but-3-yn-2-yl moiety. The but-3-yn-2-yl group (C≡C-CH(CH3)-) introduces alkyne functionality, which may confer unique reactivity, such as participation in click chemistry or coordination with metals. The chlorine substituent enhances the electron-withdrawing character of the aromatic ring, increasing the acidity of the carboxylic acid group (pKa ~2-3) compared to unsubstituted benzoic acids (pKa ~4.2) .

This compound is of interest in medicinal chemistry and materials science due to its structural versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(But-3-yn-2-yl)amino]-5-chlorobenzoic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 5-chlorobenzoic acid.

Amidation Reaction: The 5-chlorobenzoic acid is reacted with but-3-yn-2-amine under appropriate conditions to form the desired product. This reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP).

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain pure 2-[(But-3-yn-2-yl)amino]-5-chlorobenzoic acid.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using larger reactors, and employing continuous flow techniques to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

2-[(But-3-yn-2-yl)amino]-5-chlorobenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

Substitution: The chlorine atom on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products Formed

Oxidation: Oxidized derivatives such as carboxylic acids or ketones.

Reduction: Reduced forms like amines or alcohols.

Substitution: Substituted benzoic acid derivatives with various functional groups replacing the chlorine atom.

Scientific Research Applications

2-[(But-3-yn-2-yl)amino]-5-chlorobenzoic acid has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound can be incorporated into polymers or other materials to enhance their properties.

Biological Studies: It serves as a probe or reagent in biochemical assays to study enzyme activities or protein interactions.

Chemical Synthesis: The compound is utilized as an intermediate in the synthesis of more complex organic molecules.

Mechanism of Action

The mechanism of action of 2-[(But-3-yn-2-yl)amino]-5-chlorobenzoic acid depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The but-3-yn-2-ylamino group can form hydrogen bonds or hydrophobic interactions with target proteins, while the chlorine atom may enhance binding affinity through halogen bonding.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations at the Amino Group

Schiff Base Derivatives

• (E)-2-((Pyridin-2-yl)methyleneamino)-5-chlorobenzoic acid This Schiff base ligand, formed by condensing 2-amino-5-chlorobenzoic acid with 2-pyridinecarboxaldehyde, coordinates with copper(II) ions to form 1D polymeric complexes. The Cu(II) complex exhibits antiferromagnetic interactions (J = −0.47 cm⁻¹) and a distorted square pyramidal geometry, highlighting its utility in magnetic materials . Key Differences: The imine (C=N) group replaces the aliphatic amino group, enabling metal coordination. The absence of an alkyne limits click chemistry applications.
• 2-[[(2-Hydroxy-1-naphthalenyl)methylene]amino]-5-chlorobenzoic acid (nacbH2) This Schiff base, synthesized from 2-hydroxy-1-naphthaldehyde, shows strong IR absorption at 1586 cm⁻¹ (C=N) and 972 cm⁻¹ (C-O).

Protected Amino Derivatives

• 2-((tert-Butoxycarbonyl)amino)-5-chlorobenzoic acid The Boc-protected amino group enhances stability during peptide synthesis. The tert-butoxycarbonyl group increases steric bulk, reducing reactivity compared to the target compound’s alkyne-substituted amino group .

Substituent Variations at Position 5

• 2-[(But-3-yn-2-yl)amino]-5-methylbenzoic acid Replacing chlorine with methyl at position 5 reduces electron withdrawal, lowering carboxylic acid acidity (pKa ~3.5–4.0). The methyl group increases lipophilicity (logP ~2.5 vs.
• This compound is used as a pharmaceutical intermediate, with a molecular weight of 355.6 g/mol and >99% purity .

Parent Compound: 2-Amino-5-chlorobenzoic Acid

The unsubstituted parent compound lacks the but-3-yn-2-yl group, resulting in simpler reactivity. It serves as a precursor for Schiff bases and coordination ligands. Its melting point (185–186°C) and IR bands (e.g., 1728 cm⁻¹ for C=O) provide a baseline for comparing substituted derivatives .

Data Tables

Table 1: Physical and Spectral Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Key IR Bands (cm⁻¹)	Applications
2-[(But-3-yn-2-yl)amino]-5-chlorobenzoic acid	213.67	Not reported	~1700 (C=O), ~3300 (C≡C-H)	Click chemistry, drug design
(E)-2-((Pyridin-2-yl)methyleneamino)-5-chlorobenzoic acid	289.72	Not reported	1586 (C=N), 1672 (C=O)	Magnetic materials
2-[[(2-Hydroxy-1-naphthalenyl)methylene]amino]-5-chlorobenzoic acid	337.75	185–186	1586 (C=N), 972 (C-O)	Ligand synthesis
2-[(4-Bromophenyl)methoxy]-5-chlorobenzoic acid	355.6	Not reported	~1700 (C=O), ~1250 (C-O)	Pharmaceutical intermediate

Table 2: Comparative Reactivity

Compound	Key Reactivity Features
Target compound	Alkyne group enables Huisgen cycloaddition (click chemistry); potential metal coordination via amino group
Schiff base derivatives	Metal coordination via C=N; magnetic and catalytic applications
Boc-protected derivatives	Stability in peptide synthesis; inertness toward nucleophiles
5-Methyl analog	Enhanced lipophilicity; reduced acidity

Biological Activity

The compound 2-[(But-3-yn-2-yl)amino]-5-chlorobenzoic acid is an organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

2-[(But-3-yn-2-yl)amino]-5-chlorobenzoic acid features a chlorobenzoic acid moiety with an alkyne substituent. Its structure can be represented as follows:

$$\text{C}_{12}\text{H}_{11}\text{Cl}\text{N}\text{O}_2$$

This compound's unique structure contributes to its biological activity, particularly in cancer research and anti-inflammatory studies.

Biological Activity Overview

The biological activities of 2-[(But-3-yn-2-yl)amino]-5-chlorobenzoic acid have been investigated in various studies, highlighting its potential as an anticancer and anti-inflammatory agent.

Anticancer Activity

Research indicates that this compound exhibits significant cytotoxic effects against various cancer cell lines. The mechanism of action appears to involve the inhibition of tubulin polymerization, which is critical for cancer cell division.

Table 1: Cytotoxicity Data Against Cancer Cell Lines

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	12.07	Inhibition of tubulin polymerization
A549 (Lung)	8.50	Cell cycle arrest in G2/M phase
HCT-116 (Colon)	6.25	Induction of apoptosis

Data compiled from various studies on similar compounds exhibiting analogous mechanisms of action.

Anti-inflammatory Activity

In addition to its anticancer properties, 2-[(But-3-yn-2-yl)amino]-5-chlorobenzoic acid has shown promise in reducing inflammation. It inhibits the release of pro-inflammatory cytokines, such as TNF-alpha, through modulation of the p38 MAPK signaling pathway.

Case Study: Anti-inflammatory Effects
A study demonstrated that treatment with this compound significantly reduced LPS-induced TNF-alpha release in murine models, suggesting its potential utility in treating inflammatory diseases.

The proposed mechanisms behind the biological activity of 2-[(But-3-yn-2-yl)amino]-5-chlorobenzoic acid include:

• Inhibition of Tubulin Polymerization : By binding to the colchicine site on tubulin, this compound disrupts microtubule dynamics, leading to cell cycle arrest.
• Modulation of Cytokine Release : It interferes with signaling pathways that regulate inflammation, particularly by inhibiting the phosphorylation of key proteins involved in inflammatory responses.

Research Findings and Future Directions

Several studies have focused on optimizing derivatives of 2-[(But-3-yn-2-yl)amino]-5-chlorobenzoic acid to enhance its efficacy and reduce toxicity. Ongoing research aims to:

• Identify Structural Modifications : Investigations into how changes in the chemical structure affect biological activity.
• Explore Combination Therapies : Evaluating the compound's effectiveness when used in conjunction with other therapeutic agents.